Cas no 2411591-66-5 ((R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride)
(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-(3,5-dichlorophenyl)ethanamine hydrochloride
- 2411591-66-5
- (R)-1-(3,5-Dichlorophenyl)ethanamine HCl
- BS-18128
- CS-0162449
- (1R)-1-(3,5-dichlorophenyl)ethanamine;hydrochloride
- D81151
- AKOS037649372
- MFCD12757839
- (R)-1-(3,5-dichlorophenyl)ethan-1-amineHydrochloride
- (R)-1-(3,5-Dichlorophenyl)ethanaminehydrochloride
- (1R)-1-(3,5-dichlorophenyl)ethanamine hydrochloride
- (R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride
-
- Inchi: 1S/C8H9Cl2N.ClH/c1-5(11)6-2-7(9)4-8(10)3-6;/h2-5H,11H2,1H3;1H/t5-;/m1./s1
- InChI Key: YKPAICVWOBWQTG-NUBCRITNSA-N
- SMILES: ClC1C=C(C=C(C=1)[C@@H](C)N)Cl.Cl
Computed Properties
- Exact Mass: 224.987882g/mol
- Monoisotopic Mass: 224.987882g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 119
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JB662-200mg |
(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride |
2411591-66-5 | 95+% | 200mg |
1270.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JB662-50mg |
(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride |
2411591-66-5 | 95+% | 50mg |
509.0CNY | 2021-07-10 | |
| Ambeed | A1192264-100mg |
(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride |
2411591-66-5 | 95+% | 100mg |
$72.0 | 2025-02-19 | |
| Ambeed | A1192264-250mg |
(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride |
2411591-66-5 | 95+% | 250mg |
$107.0 | 2025-02-19 | |
| Ambeed | A1192264-1g |
(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride |
2411591-66-5 | 95+% | 1g |
$265.0 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1229113-1g |
(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride |
2411591-66-5 | 95% | 1g |
$600 | 2024-06-03 | |
| Aaron | AR01KLJX-100mg |
(R)-1-(3,5-Dichlorophenyl)ethanaminehydrochloride |
2411591-66-5 | 98% | 100mg |
$70.00 | 2025-02-11 | |
| Aaron | AR01KLJX-250mg |
(R)-1-(3,5-Dichlorophenyl)ethanaminehydrochloride |
2411591-66-5 | 98% | 250mg |
$105.00 | 2025-02-11 | |
| Aaron | AR01KLJX-1g |
(R)-1-(3,5-Dichlorophenyl)ethanaminehydrochloride |
2411591-66-5 | 98% | 1g |
$265.00 | 2025-02-11 | |
| 1PlusChem | 1P01KLBL-100mg |
(R)-1-(3,5-Dichlorophenyl)ethanaminehydrochloride |
2411591-66-5 | 95+% | 100mg |
$72.00 | 2024-05-22 |
(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on (R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride
Recent Advances in the Study of (R)-1-(3,5-Dichlorophenyl)ethanamine Hydrochloride (CAS: 2411591-66-5)
The compound (R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride (CAS: 2411591-66-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.
Recent studies have highlighted the enantioselective synthesis of (R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride, which is critical for its biological activity. The compound serves as a key intermediate in the development of chiral drugs, particularly in the treatment of central nervous system (CNS) disorders. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and enzymatic resolution, to achieve high enantiomeric purity, which is essential for minimizing off-target effects in therapeutic applications.
Pharmacological evaluations of (R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride have revealed its potential as a modulator of neurotransmitter systems. In vitro and in vivo studies demonstrate its affinity for serotonin and dopamine receptors, suggesting its utility in addressing conditions such as depression, anxiety, and Parkinson's disease. Notably, its hydrochloride salt form enhances solubility and bioavailability, making it a promising candidate for further preclinical development.
In addition to its CNS applications, recent research has explored the compound's role in antimicrobial and anticancer therapies. Preliminary data indicate that (R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride exhibits inhibitory effects against certain bacterial strains and cancer cell lines, although the mechanisms underlying these effects remain under investigation. These findings underscore the compound's versatility and potential for repurposing in diverse therapeutic areas.
Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Current research efforts are focused on structural modifications and formulation strategies to improve its efficacy and reduce potential side effects. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, (R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride (CAS: 2411591-66-5) represents a valuable scaffold in medicinal chemistry, with broad implications for drug discovery and development. Continued research into its synthesis, mechanism of action, and therapeutic potential will be essential for unlocking its full clinical utility. This briefing serves as a timely update for researchers and industry professionals engaged in the advancement of chemical biology and pharmaceutical sciences.
2411591-66-5 ((R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride) Related Products
- 4187-56-8((1S)-1-(4-chlorophenyl)ethanamine)
- 150520-10-8((1R)-1-(3,4-Dichlorophenyl)ethan-1-amine)
- 6299-02-1(1-(4-Chlorophenyl)ethylamine)
- 68297-62-1((S)-1-(3-Chlorophenyl)ethanamine)
- 150025-93-7((1S)-1-(3,4-dichlorophenyl)ethanamine)
- 84499-75-2((S)-1-(3,5-Dichlorophenyl)ethylamine)
- 17061-53-9((1R)-1-(3-chlorophenyl)ethan-1-amine)
- 617710-53-9((1R)-1-(3,5-dichlorophenyl)ethylamine)
- 24358-43-8(1-(3-Chlorophenyl)ethylamine)
- 74877-07-9(1-(3,4-Dichlorophenyl)ethanamine)